1-(5-(1,1-Dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3-(4-fluorobenzyl)urea

• IUPAC Name: 1-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C18H20FN3O4S/c1-26-17-8-7-15(22-9-2-10-27(22,24)25)11-16(17)21-18(23)20-12-13-3-5-14(19)6-4-13/h3-8,11H,2,9-10,12H2,1H3,(H2,20,21,23)
• InChI Key: AIFZVRWCDPVCFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H20FN3O4S
• Molecular Weight: 393.4 g/mol

Description

1-(5-(1,1-Dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3-(4-fluorobenzyl)urea is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Analytical Applications

1-(5-(1,1-Dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3-(4-fluorobenzyl)urea and its derivatives have been explored for various scientific research applications, primarily focusing on synthesis methodologies, analytical applications, and potential therapeutic effects. Although the specific compound was not directly identified in the literature, related compounds provide insight into the broader context of scientific research applications.

• Isotope Labeling for Drug Analysis

  The synthesis of deuterium-labeled compounds, such as AR-A014418, a related molecule, demonstrates the utility of isotope labeling in drug analysis. This method facilitates the internal standard for LC–MS analysis in pharmacokinetics studies, offering a way to track drug absorption and distribution with high precision (Liang et al., 2020).

• Synthetic Methodologies

  Research on the synthesis of fluorinated derivatives of phenylserine shows the versatility of chemical synthesis techniques in creating compounds with potential bioactivity. These methods contribute to the development of novel compounds with varied therapeutic properties (Herbert et al., 2001).

• PET Radiolabeling for Neurodegenerative Disorders

  The compound AR-A014418 has been labeled with carbon-11 for PET studies, aimed at investigating its potential in studying neurodegenerative disorders. Although the compound showed poor brain penetration, this approach highlights the use of radiolabeling in biomedical research (Vasdev et al., 2005).

• Glycolurils and Analogues

  Research into the synthesis of glycolurils and their analogues, including compounds related to 1-(5-(1,1-Dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)-3-(4-fluorobenzyl)urea, underscores their application across various scientific fields. These compounds have found use in pharmacology, explosives, and supramolecular chemistry, demonstrating the broad impact of synthetic organic chemistry in advancing multiple disciplines (Kravchenko et al., 2018).